Cas no 19897-02-0 (Pregn-4-ene-3,20-dione,12-hydroxy-, (12a)-)

• Product Name: Pregn-4-ene-3,20-dione,12-hydroxy-, (12a)-
• CAS No: 19897-02-0
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 152151
• PubChem ID: 152266
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,12-hydroxy-, (12a)- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,12-hydroxy-, (12a)-
• (8R,9S,10R,12S,13S,14S,17S)-17-acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 12 alpha-hydroxyprogesterone
• (12alpha)-12-hydroxypregn-4-ene-3,20-dione
• 12alpha-Hydroxy-4-pregnene-3,20-dione
• 12alpha-hydroxypregn-4-ene-3,20-dione
• AC1L480T
• CHEBI:34153
• NSC60778
• SureCN6663711
• 8632QLR8C5
• DTXSID90941771
• SCHEMBL6663711
• LMST02030148
• 12-Hydroxypregn-4-ene-3,20-dione #
• Pregn-4-ene-3,20-dione, 12-hydroxy-, (12alpha)-
• PREGN-4-ENE-3,20-DIONE, 12-HYDROXY-, (12.ALPHA.)-
• 12-Hydroxypregn-4-ene-3,20-dione
• 12.ALPHA.-HYDROXY-4-PREGNENE-3,20-DIONE
• NSC 60778
• 19897-02-0
• UNII-8632QLR8C5
• 12alpha-Hydroxyprogesterone
• 12.ALPHA.-HYDROXYPROGESTERONE
• 12(alpha)-Hydroxyprogesterone
• NSC-60778
• PREGN-4-ENE-3,20-DIONE, 12.ALPHA.-HYDROXY-
• Q27115852
• GBYPMNXBNFQGAV-GCOKGBOCSA-N

• Inchi： 1S/C21H30O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)18(15)11-19(24)21(16,17)3/h10,15-19,24H,4-9,11H2,1-3H3/t15-,16+,17-,18-,19-,20-,21+/m0/s1
• InChI Key： GBYPMNXBNFQGAV-GCOKGBOCSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CCC(C=C3CC[C@H]2[C@@H]2CC[C@H](C(C)=O)[C@]21C)=O

Computed Properties

• Exact Mass: 330.2196
• Monoisotopic Mass: 330.219495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.15
• Boiling Point: 487.4°Cat760mmHg
• Flash Point: 262.7°C
• Refractive Index: 1.557
• PSA: 54.37
• LogP: 3.69430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives